4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one

• IUPAC Name: 4-[2-(3-methoxyphenyl)acetyl]piperazin-2-one
• InChI: InChI=1S/C13H16N2O3/c1-18-11-4-2-3-10(7-11)8-13(17)15-6-5-14-12(16)9-15/h2-4,7H,5-6,8-9H2,1H3,(H,14,16)
• InChI Key: UDDLYRYXTZEYRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)N2CCNC(=O)C2
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one, also known as MAP, is a chemical compound that has gained attention in the scientific community due to its potential applications in pharmaceutical research. MAP is a piperazine derivative that has been found to have a range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic effects. 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one may also act as a serotonin 5-HT1A receptor agonist, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one has been found to have a range of biochemical and physiological effects. Studies have shown that 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one can increase the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. In addition, 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one has been found to decrease the levels of the stress hormone cortisol, which may contribute to its anxiolytic effects. 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one has also been found to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one in lab experiments is its high potency and selectivity for certain receptor systems. This allows researchers to study the effects of 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one on specific neurotransmitter systems without affecting other systems. However, one limitation of using 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one in lab experiments is its potential toxicity. Studies have shown that high doses of 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one can cause liver damage and other adverse effects.

Future Directions

There are several future directions for research on 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one. One area of research is to further investigate its mechanism of action and its effects on neurotransmitter systems. Another area of research is to study the potential use of 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one in the treatment of other psychiatric disorders such as bipolar disorder and schizophrenia. Additionally, researchers may explore the use of 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one in combination with other drugs to enhance its therapeutic effects and reduce its toxicity.

Synthesis Methods

The synthesis of 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one involves the reaction of 3-methoxybenzoyl chloride with piperazine in the presence of a base. The reaction results in the formation of 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one as a white solid with a melting point of 142-143°C. The yield of 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one can be improved by using a higher concentration of piperazine and a longer reaction time. The purity of 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one can be determined using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one has been studied for its potential use in the treatment of various psychiatric disorders. Studies have shown that 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one has antipsychotic effects similar to those of typical antipsychotic drugs such as haloperidol. In addition, 4-[2-(3-Methoxyphenyl)acetyl]piperazin-2-one has been found to have antidepressant and anxiolytic effects in animal models. These effects are thought to be mediated through the modulation of neurotransmitter systems such as dopamine, serotonin, and norepinephrine.